Cas no 2103741-86-0 (ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate)

Ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate is a heterocyclic amino acid derivative with potential applications in pharmaceutical and biochemical research. Its structure combines a pyrrolopyridine core with an ethyl ester-functionalized amino acid moiety, offering versatility as a building block for drug discovery and peptide modification. The compound's rigid aromatic system and reactive functional groups make it valuable for designing kinase inhibitors or other biologically active molecules. Its ester group enhances solubility in organic solvents, facilitating synthetic manipulations, while the free amino group allows for further derivatization. This scaffold may exhibit unique binding properties due to its fused bicyclic system, making it of interest for medicinal chemistry studies targeting protein-protein interactions or enzymatic activity modulation.

ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate structure

2103741-86-0 structure

Product Name:ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate

CAS No:2103741-86-0

MF:C₁₂H₁₅N₃O₂

MW:233.266402482986

CID:5562162

PubChem ID:166000294

Update Time:2025-06-30

ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl α-amino-1H-pyrrolo[2,3-c]pyridine-3-propanoate (ACI)
- 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-amino-, ethyl ester (ACI)
- ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate
- Inchi： 1S/C12H15N3O2/c1-2-17-12(16)10(13)5-8-6-15-11-7-14-4-3-9(8)11/h3-4,6-7,10,15H,2,5,13H2,1H3
- InChI Key： FGOAJIXGKAOCFG-UHFFFAOYSA-N
- SMILES： O=C(C(CC1C2C(=CN=CC=2)NC=1)N)OCC

ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-29309095-1g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	1g	$986.0	2023-09-06
Enamine	EN300-29309095-5g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	5g	$2858.0	2023-09-06
Enamine	EN300-29309095-10g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	10g	$4236.0	2023-09-06
Enamine	EN300-29309095-0.05g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	0.05g	$827.0	2023-09-06
Enamine	EN300-29309095-0.1g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	0.1g	$867.0	2023-09-06
Enamine	EN300-29309095-0.25g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	0.25g	$906.0	2023-09-06
Enamine	EN300-29309095-0.5g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	0.5g	$946.0	2023-09-06
Enamine	EN300-29309095-1.0g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	1.0g	$986.0	2023-07-07
Enamine	EN300-29309095-2.5g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	2.5g	$1931.0	2023-09-06
Enamine	EN300-29309095-5.0g	ethyl 2-amino-3-{1H-pyrrolo[2,3-c]pyridin-3-yl}propanoate	2103741-86-0	5.0g	$2858.0	2023-07-07

ethyl 2-amino-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoate Production Method

Production Method 1

2983125-18-2

2103741-86-0

119-61-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases

Gardner, Eric D.; Johnson, Bryce P.; Dimas, Dustin A.; McClurg, Heather E.; Severance, Zachary C.; et al, ChemCatChem, 2023, 15(19),